Cas no 105958-84-7 (Benzoic acid,4-[(4,5-dihydro-1H-imidazol-2-yl)amino]-)

• Product Name: Benzoic acid,4-[(4,5-dihydro-1H-imidazol-2-yl)amino]-
• CAS No: 105958-84-7
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 170969
• PubChem ID: 129159
• Update Time: 2025-04-19

Benzoic acid,4-[(4,5-dihydro-1H-imidazol-2-yl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(4,5-dihydro-1H-imidazol-2-yl)amino]-
• (4-(4,5-dihydro-1H-imidazol-2-yl)amino)benzoic acid
• 4-(4,5-dihydro-1H-imidazol-2-ylamino)benzoic acid
• DIABA
• 4-((4,5-Dihydro-1H-imidazol-2-yl)amino)benzoic acid
• OBROJPONABYYMT-UHFFFAOYSA-N
• DTXSID60147440
• 105958-84-7
• SCHEMBL8953899
• 4-[(4,5-dihydro-1H-imidazol-2-yl)amino]benzoic acid

• Inchi： 1S/C10H11N3O2/c14-9(15)7-1-3-8(4-2-7)13-10-11-5-6-12-10/h1-4H,5-6H2,(H,14,15)(H2,11,12,13)
• InChI Key： OBROJPONABYYMT-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)NC1=NCCN1)=O

Computed Properties

• Exact Mass: 205.08500
• Monoisotopic Mass: 205.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 390.4°Cat760mmHg
• Flash Point: 189.9°C
• Refractive Index: 1.672
• PSA: 73.72000
• LogP: 0.59330